Cas no 2098003-68-8 (1-(cyclopropylmethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile)

• Product Name: 1-(cyclopropylmethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile
• CAS No: 2098003-68-8
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 5727213
• PubChem ID: 121210743
• Update Time: 2025-11-01

1-(cyclopropylmethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2098003-68-8
• starbld0024516
• F2198-0322
• 1-(cyclopropylmethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile
• 2-(cyclopropylmethyl)-5-pyridin-2-ylpyrazole-3-carbonitrile
• AKOS026720831
• 1H-Pyrazole-5-carbonitrile, 1-(cyclopropylmethyl)-3-(2-pyridinyl)-

• Inchi： 1S/C13H12N4/c14-8-11-7-13(12-3-1-2-6-15-12)16-17(11)9-10-4-5-10/h1-3,6-7,10H,4-5,9H2
• InChI Key： LZNDZJCRBCZLEP-UHFFFAOYSA-N
• SMILES： N1(C(C#N)=CC(C2C=CC=CN=2)=N1)CC1CC1

Computed Properties

• Exact Mass: 224.106196400g/mol
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 413.6±35.0 °C(Predicted)
• pka: 1.32±0.19(Predicted)

Additional information on 1-(cyclopropylmethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile

Introduction to 1-(cyclopropylmethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2098003-68-8)

1-(cyclopropylmethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2098003-68-8, belongs to the pyrazole class of molecules, which are well-documented for their broad spectrum of biological activities. The presence of a cyclopropylmethyl substituent and a pyridin-2-yl moiety in its structure imparts distinct electronic and steric characteristics, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular framework of 1-(cyclopropylmethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile consists of a central pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. This core structure is highly versatile and can be modified in various ways to achieve specific biological outcomes. The cyclopropylmethyl group at the 1-position introduces a rigid, three-membered cyclic structure that can influence the compound's solubility, metabolic stability, and interaction with biological targets. Meanwhile, the pyridin-2-yl group at the 3-position provides a nitrogen-rich environment that can enhance hydrogen bonding capabilities and binding affinity to proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 1-(cyclopropylmethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile with greater accuracy. Studies suggest that this compound may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of novel therapeutic agents. For instance, preliminary docking studies have shown that the pyrazole core can interact with the active sites of cyclooxygenase (COX) enzymes, which are key targets in the management of pain and inflammation.

The carbonitrile functional group at the 5-position of the pyrazole ring adds another layer of complexity to the molecule's behavior. Carbonitriles are known for their ability to participate in various chemical reactions, including nucleophilic additions and metal coordination, which can be exploited for drug design purposes. In particular, the electron-withdrawing nature of the carbonitrile group can modulate the electronic properties of the adjacent aromatic system, influencing both its reactivity and its interactions with biological targets.

In light of these properties, researchers have been exploring 1-(cyclopropylmethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile as a starting point for developing new compounds with enhanced pharmacological profiles. For example, modifications to the cyclopropylmethyl group could improve metabolic stability while maintaining or even increasing binding affinity to desired targets. Similarly, variations in the pyridin-2-yl moiety might allow for fine-tuning of solubility and bioavailability.

The synthesis of 1-(cyclopropylmethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. However, modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it possible to construct complex heterocyclic structures with high precision. These techniques have been instrumental in facilitating access to novel derivatives of this compound for further pharmacological evaluation.

From a medicinal chemistry perspective, 1-(cyclopropylmethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile represents an exciting example of how structural diversity can be leveraged to discover new therapeutic agents. Its unique combination of substituents offers multiple points for chemical manipulation, allowing researchers to explore a wide range of biological activities. As our understanding of drug design principles continues to evolve, compounds like this one are likely to play an increasingly important role in the development of next-generation pharmaceuticals.

The potential applications of 1-(cyclopropylmethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile extend beyond traditional small-molecule drug discovery. Its structural features make it amenable to further derivatization into more complex molecules, such as peptidomimetics or protein-protein interaction inhibitors. Additionally, its ability to undergo various chemical transformations could make it useful in material science applications where tailored molecular architectures are required.

In conclusion, 1-(cyclopropylmethyl)-3-(pyridin-2-y l)-1H-pyrazole -5-carbonitrile (CAS No . 2098003 -68 -8) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination o f functional groups , coupled w ith recent advances i n synthetic chemist ry , positions i t as an i nteresting scaffold f or developing n ew therapeutic agents . As ongoing studies continue t o uncover its biological activities , this compoun d is poised t o make substantial contributions t o t he fie ld o f medicinal chemistry .